Cas no 833447-40-8 (2-Butenedioic acid, 2,3-dicyano-, bis[2-(acetyloxy)ethyl] ester, (2E)-)

• Product Name: 2-Butenedioic acid, 2,3-dicyano-, bis[2-(acetyloxy)ethyl] ester, (2E)-
• CAS No: 833447-40-8
• MF: C₁₄H₁₄N₂O₈
• MW: 338.269564151764
• CID: 673403
• PubChem ID: 71415639
• Update Time: 2025-04-19

2-Butenedioic acid, 2,3-dicyano-, bis[2-(acetyloxy)ethyl] ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2,3-dicyano-, bis[2-(acetyloxy)ethyl] ester, (2E)-
• bis(2-acetyloxyethyl) 2,3-dicyanobut-2-enedioate
• 833447-40-8
• Bis[2-(acetyloxy)ethyl] 2,3-dicyanobut-2-enedioate
• DTXSID40835050

• Inchi： 1S/C14H14N2O8/c1-9(17)21-3-5-23-13(19)11(7-15)12(8-16)14(20)24-6-4-22-10(2)18/h3-6H2,1-2H3
• InChI Key： SUPPFDPVCXNVTJ-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=C(C#N)C(=O)OCCOC(C)=O)=O)CCOC(C)=O

Computed Properties

• Exact Mass: 338.07501541g/mol
• Monoisotopic Mass: 338.07501541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 153Ų